Cas no 153804-74-1 (2-Propanol, 1-amino-3-[(3,4-dihydro-2H-1-benzothiopyran-8-yl)oxy]-)
153804-74-1 structure
Product Name:2-Propanol, 1-amino-3-[(3,4-dihydro-2H-1-benzothiopyran-8-yl)oxy]-
CAS No:153804-74-1
MF:C12H17NO2S
MW:239.33388209343
CID:2779186
Update Time:2023-08-07
2-Propanol, 1-amino-3-[(3,4-dihydro-2H-1-benzothiopyran-8-yl)oxy]- Chemical and Physical Properties
Names and Identifiers
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- 2-Propanol, 1-amino-3-[(3,4-dihydro-2H-1-benzothiopyran-8-yl)oxy]-
- 1-Amino-3-[(3,4-dihydro-2H-1-benzothiopyran-8-yl)oxy]propan-2-ol
- 1-[[(3,4-Dihydro-2H-1-benzothiopyran)-8-yl]oxy]-3-amino-2-propanol
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- Inchi: 1S/C12H17NO2S/c13-7-10(14)8-15-11-5-1-3-9-4-2-6-16-12(9)11/h1,3,5,10,14H,2,4,6-8,13H2
- InChI Key: RSQBYGVAVKYLJA-UHFFFAOYSA-N
- SMILES: S1CCCC2C=CC=C(C1=2)OCC(CN)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 215
- XLogP3: 1.2
- Topological Polar Surface Area: 80.8
2-Propanol, 1-amino-3-[(3,4-dihydro-2H-1-benzothiopyran-8-yl)oxy]- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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